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Compound of Interest

Compound Name:
Carboxyphosphamide Benzyl

Ester-d4

Cat. No.: B13444977 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the data and methodologies

typically presented in a Certificate of Analysis (CofA) for Carboxyphosphamide Benzyl Ester-
d4. This document serves as a critical quality assurance record, detailing the identity, purity,

and characterization of this stable isotope-labeled compound, which is essential for its use in

research and development.

Physicochemical and Analytical Data Summary
The following tables summarize the key quantitative data for Carboxyphosphamide Benzyl
Ester-d4.

Table 1: Physicochemical Properties
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Property Value

Chemical Name

3-[[Amino[bis(2-

chloroethyl)amino]phosphinyl]oxy]propanoic

Acid-d4 Benzyl Ester

CAS Number 1276302-73-8

Molecular Formula C₁₄H₁₇D₄Cl₂N₂O₄P

Molecular Weight 387.23 g/mol

Appearance Off-White to Pale Yellow Solid[1]

Storage Conditions 2-8°C Refrigerator, Under Inert Atmosphere[1]

Table 2: Typical Analytical Specifications

Test Method Specification

Purity (HPLC)
High-Performance Liquid

Chromatography
≥ 98%

Chemical Identity (¹H NMR)
Nuclear Magnetic Resonance

Spectroscopy
Conforms to Structure

Chemical Identity (³¹P NMR)
Nuclear Magnetic Resonance

Spectroscopy
Conforms to Structure

Mass Identity (MS) Mass Spectrometry Conforms to Molecular Weight

Isotopic Purity Mass Spectrometry or NMR ≥ 98% Deuterium Incorporation

Experimental Protocols
Detailed methodologies for the characterization of Carboxyphosphamide Benzyl Ester-d4
are outlined below. These protocols are representative of the standard procedures used in

quality control laboratories.
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High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
This method is designed to determine the purity of Carboxyphosphamide Benzyl Ester-d4 by

separating it from any potential impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

Mobile Phase: A gradient of acetonitrile and water.

Flow Rate: 1.0 mL/min.

Detection: UV absorbance at 210 nm.

Procedure: A sample of the compound is dissolved in the mobile phase and injected into the

HPLC system. The retention time of the main peak is recorded, and the area percentage of

this peak relative to the total peak area is calculated to determine the purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
NMR spectroscopy is employed to confirm the chemical structure of Carboxyphosphamide
Benzyl Ester-d4.

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz).

¹H NMR Protocol:

Sample Preparation: The sample is dissolved in a deuterated solvent (e.g., CDCl₃).

Analysis: The ¹H NMR spectrum is acquired, and the chemical shifts, multiplicities, and

integrations of the signals are analyzed to confirm the presence of the benzyl ester and

other structural features, and the absence of significant proton signals at the deuterated

positions.

³¹P NMR Protocol:
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Sample Preparation: The same sample used for ¹H NMR can be used.

Analysis: The ³¹P NMR spectrum is acquired to confirm the presence of the phosphorus

center and its chemical environment, which is characteristic of the phosphorodiamidate

group.

Mass Spectrometry (MS) for Identity and Isotopic Purity
Mass spectrometry is used to confirm the molecular weight and assess the isotopic enrichment

of Carboxyphosphamide Benzyl Ester-d4.

Instrumentation: A high-resolution mass spectrometer (e.g., ESI-TOF or Orbitrap).

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Procedure: The sample is dissolved in a suitable solvent and infused into the mass

spectrometer. The mass-to-charge ratio (m/z) of the molecular ion is measured and

compared to the theoretical mass of the deuterated compound. The isotopic distribution is

analyzed to confirm the incorporation of four deuterium atoms.

Visualized Workflows and Pathways
The following diagrams illustrate the metabolic context and quality control workflow relevant to

Carboxyphosphamide Benzyl Ester-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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